Cas no 76838-03-4 (1,2,4-THIADIAZOLE, 3-CHLORO-5-[(CHLOROMETHYL)THIO]-)

• Product Name: 1,2,4-THIADIAZOLE, 3-CHLORO-5-[(CHLOROMETHYL)THIO]-
• CAS No: 76838-03-4
• MF: C₃H₂Cl₂N₂S₂
• MW: 201.097375392914
• CID: 3177783
• PubChem ID: 12668781
• Update Time: 2025-04-21

1,2,4-THIADIAZOLE, 3-CHLORO-5-[(CHLOROMETHYL)THIO]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-THIADIAZOLE, 3-CHLORO-5-[(CHLOROMETHYL)THIO]-
• 3-Chloro-5-[(chloromethyl)thio]-1,2,4-thiadiazole
• DTXSID601235220
• 76838-03-4

• Inchi： 1S/C3H2Cl2N2S2/c4-1-8-3-6-2(5)7-9-3/h1H2
• InChI Key： IAYVHZLWSIDCED-UHFFFAOYSA-N
• SMILES： ClCSC1=NC(=NS1)Cl

Computed Properties

• Exact Mass: 199.9036458Da
• Monoisotopic Mass: 199.9036458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.3Ų